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Compound of Interest

Compound Name: N-Benzylglycine ethyl ester

Cat. No.: B167273

Abstract

This application note provides a detailed protocol for the synthesis of N-Benzylglycine ethyl
ester, an important intermediate in the pharmaceutical and chemical industries.[1] The
described method is an N-alkylation reaction involving the coupling of glycine ethyl ester
hydrochloride and benzyl chloride. This process is characterized by its straightforward
procedure, high yield, and cost-effectiveness, making it suitable for laboratory-scale synthesis
and adaptable for larger-scale production.[2]

Introduction

N-Benzylglycine ethyl ester is a key building block in the synthesis of various bioactive
molecules. Traditional synthesis routes have sometimes been hampered by low yields, the
formation of byproducts such as N,N-dibenzylglycine ethyl ester, or the use of less accessible
starting materials.[2] The protocol outlined here utilizes readily available glycine ethyl ester
hydrochloride and benzyl chloride, offering a reliable and efficient method for its preparation.[2]
The reaction proceeds via the N-alkylation of the primary amine of glycine ethyl ester with
benzyl chloride in the presence of a base to neutralize the hydrogen chloride formed during the
reaction.

Reaction Scheme
Experimental Protocol

3.1. Materials and Equipment
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e Reagents:

o

Glycine ethyl ester hydrochloride

[¢]

Benzyl chloride

[e]

Triethylamine

o

Ethanol

o

Anhydrous magnesium sulfate

e Equipment:

Round-bottom flask

[¢]

o Reflux condenser

o Magnetic stirrer with heating mantle

o Dropping funnel

o Ice bath

o Filtration apparatus (e.g., Buichner funnel)

o Rotary evaporator

o Distillation apparatus for vacuum distillation
3.2. Procedure
» Preparation of Glycine Ethyl Ester Free Base:

o To a round-bottom flask, add 28.0 g of glycine ethyl ester hydrochloride, 20.0 g of
triethylamine, and 200 ml of ethanol.[2]

o Heat the mixture to reflux and maintain for 1 hour.[2]
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o Cool the mixture, which will result in the precipitation of a white solid (triethylamine
hydrochloride).[2]

o Filter the solid and collect the filtrate.[2]

o N-Alkylation Reaction:

[e]

To the filtrate, add an additional 20.0 g of triethylamine.[2]

o

Cool the mixture to 0-5°C using an ice bath.[2]

[¢]

Slowly add 27.8 g of benzyl chloride dropwise to the cooled mixture.[2]

[¢]

After the addition is complete, raise the temperature to 40°C and allow the reaction to
proceed for 4 hours.[2]

o Work-up and Purification:
o After the reaction is complete, filter the mixture to remove any precipitated solids.[2]
o Wash the filtrate with water until it is neutral.
o Dry the organic layer with anhydrous magnesium sulfate and filter off the drying agent.[2]
o Concentrate the solution under reduced pressure using a rotary evaporator.

o Purify the resulting residue by vacuum distillation. Collect the fraction at 139-142°C to
obtain N-Benzylglycine ethyl ester as a pale yellow oily liquid.[2] A literature source also
reports a boiling point of 142-143°C at 10 mmHg.[3][4]

Data Presentation

Table 1: Quantitative Data for the Synthesis of N-Benzylglycine Ethyl Ester
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Parameter Value Reference
Reactants

Glycine ethyl ester HCI 28.0¢ [2]

Benzyl chloride 27849 [2]
Triethylamine (Step 1) 20.0g [2]
Triethylamine (Step 2) 20.0¢g [2]

Ethanol 200 ml [2]

Reaction Conditions

Alkylation Temperature 40°C [2]
Reaction Time 4 hours [2]
Product

Product Name N-Benzylglycine ethyl ester [2]
Molecular Formula C11H15NO2 [51[6]
Molecular Weight 193.24 g/mol [5]
Appearance Pale yellow oily liquid [2]
Yield 31.0 g (80.3%) [2]
Boiling Point 139-142°C (at reduced 2]

pressure)

Visualization of the Experimental Workflow
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Click to download full resolution via product page
Caption: Workflow diagram for the synthesis of N-Benzylglycine ethyl ester.
Safety Precautions
» Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Benzyl chloride is a lachrymator and is corrosive. Handle with care.
o Triethylamine is a flammable and corrosive liquid with a strong odor.

o Ethanol is a flammable liquid. Avoid open flames.

Conclusion

The N-alkylation protocol described provides an efficient and high-yielding method for the
synthesis of N-Benzylglycine ethyl ester from readily available starting materials. The
procedure is robust and can be easily implemented in a standard organic chemistry laboratory.
The detailed steps and clear data presentation in this application note are intended to assist
researchers in the successful preparation of this valuable synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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produce-n-benzylglycine-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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